Cas no 1257551-82-8 (2-{4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}-N-(5-methyl-1,2-oxazol-3-yl)acetamide)

• Product Name: 2-{4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}-N-(5-methyl-1,2-oxazol-3-yl)acetamide
• CAS No: 1257551-82-8
• MF: C₁₇H₁₉N₅O₄
• MW: 357.363863229752
• CID: 5899911
• PubChem ID: 49676008
• Update Time: 2025-06-08

2-{4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}-N-(5-methyl-1,2-oxazol-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide
• 2-{4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}-N-(5-methyl-1,2-oxazol-3-yl)acetamide
• 2-(4-(5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)-N-(5-methylisoxazol-3-yl)acetamide
• AKOS024514922
• F5596-1193
• 1257551-82-8
• VU0648353-1

• Inchi： 1S/C17H19N5O4/c1-11-9-14(21-26-11)18-15(23)10-22-6-4-12(5-7-22)16-19-20-17(25-16)13-3-2-8-24-13/h2-3,8-9,12H,4-7,10H2,1H3,(H,18,21,23)
• InChI Key： OOZNDCLAQQUMNJ-UHFFFAOYSA-N
• SMILES： C(NC1C=C(C)ON=1)(=O)CN1CCC(C2=NN=C(C3=CC=CO3)O2)CC1

Computed Properties

• Exact Mass: 357.144
• Monoisotopic Mass: 357.144
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 110A^2
• XLogP3: 1.2

Additional information on 2-{4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}-N-(5-methyl-1,2-oxazol-3-yl)acetamide

Research Brief on 2-{4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}-N-(5-methyl-1,2-oxazol-3-yl)acetamide (CAS: 1257551-82-8)

Recent studies have highlighted the potential of 2-{4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}-N-(5-methyl-1,2-oxazol-3-yl)acetamide (CAS: 1257551-82-8) as a promising candidate in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has garnered attention for its potential therapeutic applications, particularly in targeting specific biological pathways.

The compound's structure combines a furan-2-yl-substituted 1,3,4-oxadiazole moiety with a piperidine ring and an acetamide group, which is further linked to a 5-methyl-1,2-oxazol-3-yl group. This intricate design is believed to contribute to its selective binding affinity and pharmacological activity. Recent in vitro and in vivo studies have explored its efficacy in modulating key enzymes and receptors, suggesting its potential in treating various diseases, including inflammatory disorders and certain types of cancer.

One of the most significant findings from recent research is the compound's ability to inhibit specific kinases involved in cell proliferation and inflammation. For instance, a 2023 study demonstrated that 1257551-82-8 exhibited potent inhibitory effects on a subset of tyrosine kinases, which are often overexpressed in cancerous cells. The study reported an IC50 value in the nanomolar range, indicating high potency. Additionally, the compound showed favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability, which are critical for its development as a therapeutic agent.

Further investigations have also explored the compound's mechanism of action at the molecular level. Structural-activity relationship (SAR) studies have revealed that the furan-2-yl and 1,3,4-oxadiazole components are essential for maintaining its biological activity. Modifications to these moieties resulted in a significant loss of potency, underscoring their importance in the compound's design. Molecular docking simulations have further elucidated its binding mode within the active sites of target proteins, providing valuable insights for future optimization efforts.

Despite these promising results, challenges remain in the development of 1257551-82-8 as a viable drug candidate. For example, while the compound has shown efficacy in preclinical models, its safety profile and potential off-target effects require further evaluation. Ongoing studies are focusing on toxicity assessments and the identification of potential drug-drug interactions. Additionally, researchers are exploring formulations to enhance its solubility and delivery, which could improve its therapeutic index.

In conclusion, 2-{4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}-N-(5-methyl-1,2-oxazol-3-yl)acetamide represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural attributes and promising pharmacological properties position it as a potential lead compound for further development. Continued research efforts will be essential to fully realize its therapeutic potential and address the remaining challenges in its path to clinical application.